Cas no 3920-40-9 (4-Amino-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-Amino-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 3920-40-9
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD03422546
• CID: 1017611
• PubChem ID: 6485351
• Update Time: 2025-04-20

4-Amino-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-methyl-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide,4-amino-1-methyl-(9CI)
• 1H-Pyrazole-3-carboxamide, 4-amino-1-methyl-
• 4-amino-1-methyl-1H-pyrazole-3-carboxamide(SALTDATA: FREE)
• 4-amino-1-methyl-1H-pyrazole-3-carboxylic acid amide, AldrichCPR
• EN300-228689
• 4-amino-3-carbamoyl-1-methylpyrazole
• DTXSID00424500
• A903924
• STK313310
• MFCD03422546
• 3920-40-9
• 4-Amino-1-methyl-1H-pyrazole-3-carboxylic acid amide
• 4-amino-1-methylpyrazole-3-carboxamide
• AS-50166
• O11150
• DA-21492
• SCHEMBL1703833
• PKAKWMDYLMOHOG-UHFFFAOYSA-N
• SY079669
• 4-amino-1-methyl-1h-pyrazole-3-carboxylic acidamide
• AKOS000305042
• 4-Amino-1-methyl-pyrazole-3-carboxamide
• Z1198162494
• CS-0099639
• DTXCID30375334
• ALBB-009805

• MDL： MFCD03422546
• Inchi： 1S/C5H8N4O/c1-9-2-3(6)4(8-9)5(7)10/h2H,6H2,1H3,(H2,7,10)
• InChI Key： PKAKWMDYLMOHOG-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(C)N=1)N)N

Computed Properties

• Exact Mass: 140.06994
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.56
• Boiling Point: 355.1°C at 760 mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.695
• PSA: 86.93
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Amino-1-methyl-1H-pyrazole-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)